methyl 4-{1-[(3-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate

• IUPAC Name: methyl 4-[[1-[(3-chlorophenyl)methyl]-6-oxopyridine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C21H17ClN2O4/c1-28-21(27)15-5-8-18(9-6-15)23-20(26)16-7-10-19(25)24(13-16)12-14-3-2-4-17(22)11-14/h2-11,13H,12H2,1H3,(H,23,26)
• InChI Key: JXKWKVRNKZSHEJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C21H17ClN2O4
• Molecular Weight: 396.8 g/mol

Description

The description of a chemical compound typically includes its IUPAC name, molecular formula, and structural formula. It may also include information about the class of compounds it belongs to and its relevance or applications in various fields.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound. The analysis would involve a detailed examination of the synthetic route, including the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves the determination of the physical arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. This can include reactions with various reagents under different conditions, and the study of reaction mechanisms.

Physical And Chemical Properties Analysis

This involves the study of properties such as melting point, boiling point, solubility, density, and reactivity. These properties can provide important information about the behavior of the compound in different environments.

Scientific Research Applications

Neuroprotection and Antioxidant Activity

CMI has demonstrated neuroprotective effects by mitigating oxidative stress in human dopaminergic neuroblastoma cells (SH-SY5Y) exposed to hydrogen peroxide (H₂O₂). It shields these neurons by:

• .

Anti-Allergic Properties

While not extensively studied, CMI’s structural features suggest potential anti-allergic activity. .

Crystallography and Spectroscopy

CMI’s crystal structures and spectroscopic properties have been analyzed using X-ray crystallography and other techniques. .

Synthetic Applications

The 6-carbetoxy-3,5-diarylcyclohexenone moiety found in CMI serves as a versatile synthon in various synthetic pathways. .

Plant Hormone Analogs

Indole derivatives play essential roles in plant biology. .

Pharmacokinetics and Blood-Brain Barrier Penetration

In silico predictions indicate that CMI is well-absorbed, metabolized, and excreted. .

Mechanism of Action

Target of Action

Similar compounds have been found to interact with multiple receptors

Mode of Action

It’s worth noting that similar compounds have been found to bind with high affinity to their targets, resulting in various biological activities . The exact interaction of this compound with its targets and the resulting changes would require further investigation.

Biochemical Pathways

Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities These activities suggest that the compound may affect a variety of biochemical pathways

Pharmacokinetics

In silico pharmacokinetics analysis of a similar compound predicted that it might be well absorbed, metabolized, and excreted, and able to cross the blood–brain barrier . The impact of these properties on the bioavailability of this specific compound would require further investigation.

Result of Action

Similar compounds have been found to have various biological effects, including inhibitory activity against certain viruses and protective effects against oxidative stress

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by various factors, including the presence of oxidative stress

Safety and Hazards

This involves the study of the potential risks associated with the compound. This can include toxicity, flammability, environmental impact, and precautions for handling and storage.